1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-(2-phenylethyl)piperazine

• IUPAC Name: (4,5-dimethylthiophen-3-yl)-[4-(2-phenylethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H24N2OS/c1-15-16(2)23-14-18(15)19(22)21-12-10-20(11-13-21)9-8-17-6-4-3-5-7-17/h3-7,14H,8-13H2,1-2H3
• InChI Key: FEAZLKCNJJPQFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1C(=O)N2CCN(CC2)CCC3=CC=CC=C3)C
• Molecular Formula: C19H24N2OS
• Molecular Weight: 328.5 g/mol

Description

1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-(2-phenylethyl)piperazine, also known as TMT or Thio-Methyltryptamine, is a synthetic compound that belongs to the class of tryptamines. It has been studied for its potential applications in the field of neuroscience and pharmacology.

Mechanism of Action

The mechanism of action of 1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-(2-phenylethyl)piperazine involves its partial agonist activity at the 5-HT2A receptor. This receptor is coupled to the Gq protein, which activates the phospholipase C (PLC) signaling pathway. This leads to the activation of protein kinase C (PKC) and the release of intracellular calcium ions. The resulting downstream effects include the modulation of neurotransmitter release, synaptic plasticity, and gene expression.
Biochemical and Physiological Effects:
1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-(2-phenylethyl)piperazine has been shown to produce a range of biochemical and physiological effects. These include changes in mood, perception, and cognition, as well as alterations in body temperature, heart rate, and blood pressure. It has also been reported to produce visual and auditory hallucinations, as well as altered states of consciousness.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-(2-phenylethyl)piperazine in lab experiments include its selectivity for the 5-HT2A receptor, which allows for the investigation of its specific effects on this receptor subtype. It also has a relatively short duration of action, which allows for the precise control of experimental conditions. However, its psychoactive effects may limit its use in certain experimental settings, and its potential for abuse and dependence must be taken into consideration.

Future Directions

1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-(2-phenylethyl)piperazine has the potential to be used in a variety of future research directions. These include investigations into its effects on other serotonin receptor subtypes, as well as its interactions with other neurotransmitter systems. It may also be studied for its potential therapeutic applications in the treatment of psychiatric and neurological disorders, such as depression, anxiety, and schizophrenia. Additionally, further research may be conducted to elucidate its mechanism of action and to identify potential new drug targets.

Synthesis Methods

The synthesis of 1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-(2-phenylethyl)piperazine involves the reaction of 4,5-dimethylthiophene-2-carboxylic acid with 2-phenylethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with thionyl chloride to form the corresponding acid chloride, which is subsequently reacted with N-methylpiperazine to yield the final product.

Scientific Research Applications

1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-(2-phenylethyl)piperazine has been studied for its potential applications in the field of neuroscience and pharmacology. It has been shown to act as a partial agonist at the 5-HT2A receptor, a subtype of the serotonin receptor. This receptor is involved in the regulation of various physiological processes, including mood, cognition, and perception.